Monosodium glutamate
Monosodium glutamate
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Brand Name:
Vulcanchem
CAS No.:
16177-21-2
VCID:
VC21039901
InChI:
InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1
SMILES:
C(CC(=O)O)C(C(=O)[O-])N.[Na+]
Molecular Formula:
C5H9NNaO4+
Molecular Weight:
170.12 g/mol
Monosodium glutamate
CAS No.: 16177-21-2
Cat. No.: VC21039901
Molecular Formula: C5H9NNaO4+
Molecular Weight: 170.12 g/mol
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Specification
| Description | One of the FLAVORING AGENTS used to impart a meat-like flavor. |
|---|---|
| CAS No. | 16177-21-2 |
| Molecular Formula | C5H9NNaO4+ |
| Molecular Weight | 170.12 g/mol |
| IUPAC Name | sodium;2-aminopentanedioic acid |
| Standard InChI | InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1 |
| Standard InChI Key | LPUQAYUQRXPFSQ-UHFFFAOYSA-N |
| Isomeric SMILES | C(CC(=O)O)[C@@H](C(=O)O)N.[Na] |
| Impurities | Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence. Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm |
| SMILES | C(CC(=O)O)C(C(=O)[O-])N.[Na+] |
| Canonical SMILES | C(CC(=O)O)C(C(=O)O)N.[Na+] |
| Boiling Point | 225 °C (decomposes) |
| Colorform | White free flowing crystals or crystalline powder Forms rhombic prisms when crystallized from wate |
| Melting Point | 450 °F (Decomposes) (NTP, 1992) |
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